Cas no 1455639-40-3 (3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine)

3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine is a heterocyclic compound featuring a pyrazine core substituted with a chloro group at the 3-position and an amine linkage to a 2,4-difluorobenzyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The presence of both chloro and difluorobenzyl groups enhances its suitability for further functionalization, enabling precise modifications for targeted properties. Its well-defined chemical structure ensures consistent performance in synthetic pathways, making it a valuable building block for researchers in medicinal chemistry and drug development.
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine structure
1455639-40-3 structure
Product Name:3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
CAS No:1455639-40-3
MF:C11H8ClF2N3
MW:255.651127815247
CID:5576816
Update Time:2025-05-24

3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinamine, 3-chloro-N-[(2,4-difluorophenyl)methyl]-
    • 3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
    • 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
    • Inchi: 1S/C11H8ClF2N3/c12-10-11(16-4-3-15-10)17-6-7-1-2-8(13)5-9(7)14/h1-5H,6H2,(H,16,17)
    • InChI Key: GIPBXGZBMASJGP-UHFFFAOYSA-N
    • SMILES: C1(NCC2=CC=C(F)C=C2F)=NC=CN=C1Cl

Experimental Properties

  • Density: 1.449±0.06 g/cm3(Predicted)
  • Boiling Point: 347.1±37.0 °C(Predicted)
  • pka: 2.07±0.10(Predicted)

3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C229511-100mg
3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3
100mg
$ 95.00 2022-04-01
TRC
C229511-500mg
3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3
500mg
$ 365.00 2022-04-01
TRC
C229511-1g
3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3
1g
$ 570.00 2022-04-01
Life Chemicals
F1907-8736-0.25g
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3 95%+
0.25g
$358.0 2023-09-07
Life Chemicals
F1907-8736-0.5g
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3 95%+
0.5g
$377.0 2023-09-07
Life Chemicals
F1907-8736-1g
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3 95%+
1g
$397.0 2023-09-07
Life Chemicals
F1907-8736-2.5g
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3 95%+
2.5g
$794.0 2023-09-07
Life Chemicals
F1907-8736-5g
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3 95%+
5g
$1191.0 2023-09-07
Life Chemicals
F1907-8736-10g
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
1455639-40-3 95%+
10g
$1667.0 2023-09-07

Additional information on 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine

Professional Introduction to 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine (CAS No. 1455639-40-3)

3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS No. 1455639-40-3, belongs to the pyrazine class of heterocyclic aromatic compounds, which are widely studied for their pharmacological significance. The presence of both chloro and fluoro substituents in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular formula can be expressed as C11H7ClF2N3, reflecting its composition of carbon, hydrogen, chlorine, and fluorine atoms arranged around a central pyrazine ring. The pyrazine ring itself is a six-membered aromatic system containing two nitrogen atoms at positions 1 and 2, which contributes to the compound's stability and electronic properties. The substitution pattern, particularly the electron-withdrawing nature of the chloro and fluoro groups, influences the compound's overall reactivity and interaction with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazine derivatives due to their demonstrated efficacy in various pharmacological contexts. The structural features of 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine make it a promising candidate for further investigation in drug discovery. Specifically, the combination of chloro and fluoro substituents can enhance binding affinity to biological receptors by modulating electronic distribution and steric hindrance.

One of the most compelling aspects of this compound is its potential as a scaffold for designing new drugs. Researchers have been exploring its utility in developing inhibitors for enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. The fluorine atoms, in particular, have been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug development.

The synthesis of 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized pyrazine precursors followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications.

Evaluation of the compound's biological activity has revealed intriguing results that warrant further exploration. In vitro studies have demonstrated that derivatives similar to CAS No. 1455639-40-3 exhibit inhibitory effects on certain kinases and transcription factors associated with cell proliferation and differentiation. These findings align with ongoing research efforts aimed at identifying small-molecule modulators for therapeutic applications.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacokinetic properties, including improved solubility and reduced susceptibility to enzymatic degradation. This has made fluorinated pyrazines particularly attractive for drug development programs seeking compounds with prolonged half-lives and better patient compliance.

In conclusion, 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine represents a significant advancement in the field of heterocyclic chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities position it as a valuable asset for researchers engaged in pharmaceutical innovation. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.